N-cyclopropyl-1H-pyrazole-4-carboxamide

• CAS RN: 952674-78-1
• Molecular Formula: C7H9N3O
• Molecular Weight: 151.17 g/mol
• IUPAC Name: N-cyclopropyl-1H-pyrazole-4-carboxamide
• InChI: InChI=1S/C7H9N3O/c11-7(10-6-1-2-6)5-3-8-9-4-5/h3-4,6H,1-2H2,(H,8,9)(H,10,11)
• InChI Key: PTLBEXZFXKJPNC-UHFFFAOYSA-N
• SMILES: C1CC1NC(=O)C2=CNN=C2

Description

Synthesis Analysis

The synthesis of pyrazole-4-carboxamides, which includes compounds similar to “N-cyclopropyl-1H-pyrazole-4-carboxamide”, has been studied. These compounds were rationally designed, synthesized, and their structures were characterized by 1H NMR, 13C NMR, and HRMS.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of cyclopropylamine (0.52 mL, 0.43 g, 7.5 mmol) and triethylamine (1.4 mL, 1.01 g, 10.0 mmol) in CH2Cl2 (5 mL) was added to a suspension of 1H-pyrazole-4-carbonyl chloride (0.69 g, 5.3 mmol) in CH2Cl2 (20 mL) at 0° C. The reaction mixture was stirred overnight at room temperature. After evaporation of the solvent, the crude product was purified by MPLC using EtOAc on silica gel to give 0.79 g (99%) of a white solid as the title compound. 1H NMR (400 MHz, METHANOL-D4) δ 0.52-0.62 (m, 2 H), 0.72-0.82 (m, 2 H), 2.69-2.86 (m, 1 H), 7.91 (s, 1 H), 8.09 (s, 1 H).